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Cat. No.: B150608

An In-depth Technical Guide on the Environmental Fate and Transport of 2,4',5-
Trichlorobiphenyl

Introduction

2,4',5-Trichlorobiphenyl, also known as PCB-31, is a specific congener of the polychlorinated
biphenyl (PCB) class of synthetic organic compounds.[1] PCBs are a group of 209 distinct
compounds characterized by 1 to 10 chlorine atoms attached to a biphenyl molecule.[2]
Historically, PCBs were utilized in a wide array of industrial applications, including as coolants
and lubricants in electrical equipment like transformers and capacitors, due to their high
thermal conductivity and chemical stability.[2][3] However, their production was banned in many
countries in the 1970s after discovering their environmental persistence, ability to
bioaccumulate, and adverse health effects.[1][3] 2,4',5-Trichlorobiphenyl is recognized as a
persistent organic pollutant (POP) and is subject to international regulation under the
Stockholm Convention.[1][2] This guide provides a detailed examination of the physicochemical
properties, environmental fate, and transport mechanisms of 2,4',5-Trichlorobiphenyl,
intended for researchers and environmental scientists.

Physicochemical Properties

The environmental behavior of 2,4',5-Trichlorobiphenyl is governed by its distinct
physicochemical properties. As a trichlorinated biphenyl, it is hydrophobic and lipophilic.[3]
These characteristics are fundamental to its partitioning behavior in the environment, leading to
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its strong association with organic matter in soil, sediment, and biological tissues. An overview

of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 2,4',5-Trichlorobiphenyl

Property Value Reference
Chemical Formula C12H7Cls [2]
Molecular Weight 257.5 g/mol [2]
CAS Number 15862-07-4 [2]

Water Solubility

0.14 mg/L (at 25 °C)

[4]

Log K_ow_ (Octanol-Water

Partition Coefficient)

5.9

[2]

Density

~1.351 g/cm? (estimate)

[4]

Appearance

Pale-yellow viscous liquid

(general for PCBs)

[3]

Vapor Pressure

Low at room temperature
(general for PCBs)

[3]

Flash Point

100 °C

[4]

Environmental Fate

The fate of 2,4',5-Trichlorobiphenyl in the environment is characterized by high persistence,

slow degradation, and a strong tendency to accumulate in food webs.

Persistence and Degradation

Like other PCBs, 2,4',5-Trichlorobiphenyl is resistant to environmental degradation due to the

stability of its chemical structure.[3] However, it can be transformed through both biotic and

abiotic processes, albeit typically at very slow rates.

3.1.1 Biotic Degradation Microbial activity is a primary driver of PCB degradation in the

environment. The process is highly dependent on the local environmental conditions,
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particularly the presence or absence of oxygen.

¢ Anaerobic Reductive Dechlorination: In anoxic environments such as deep sediments,
microorganisms can remove chlorine atoms from the biphenyl rings in a process called
reductive dechlorination.[5][6] This process is a form of organohalide respiration.[6] The
removal of chlorine atoms reduces the toxicity of the molecule and makes it more
susceptible to further degradation by other microbes.[5]

o Aerobic Oxidation: In the presence of oxygen, some bacteria can oxidize the biphenyl rings
using dioxygenase enzymes.[3] This oxidative pathway is generally more effective for less
chlorinated PCBs. The initial attack by dioxygenase enzymes introduces hydroxyl groups,
leading to ring cleavage and eventual mineralization.

o Eukaryotic Metabolism: In higher organisms, PCBs can be metabolized by cytochrome P450
enzymes.[3] 2,4',5-Trichlorobiphenyl has also been shown to be metabolized via the
mercapturic acid pathway, with metabolites excreted in bile.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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